Cas no 2639408-89-0 (Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate)

• Product Name: Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate
• CAS No: 2639408-89-0
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5641269
• PubChem ID: 165898694
• Update Time: 2025-05-25

Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28228826
• methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate
• 2639408-89-0
• Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C7H14N2O2/c1-11-6(10)7(9)2-5(3-7)4-8/h5H,2-4,8-9H2,1H3
• InChI Key： VUCDXACSFJXAAF-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(CN)C1)N)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 78.3Ų

Additional information on Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate

Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate: A Comprehensive Overview

Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate, also known by its CAS number 2639408-89-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate is characterized by a cyclobutane ring with two amino groups and a methyl ester. The cyclobutane ring serves as the core framework, with the amino groups attached at positions 1 and 3. The methyl ester group is located at position 1, contributing to the compound's reactivity and solubility properties. This arrangement of functional groups makes the compound versatile for various chemical transformations.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The unique geometry of the cyclobutane ring allows for diverse interactions with biological targets, making it a valuable structural motif in drug design. Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate has been explored as a potential lead compound in the development of antitumor agents and neuroprotective drugs. Its ability to modulate cellular signaling pathways has been extensively investigated in preclinical models.

The synthesis of Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Researchers have employed various methods, including ring-closing metathesis and amine-mediated cyclization, to construct the core structure. The introduction of amino groups and the methyl ester is achieved through nucleophilic substitution or amide coupling reactions, depending on the desired regiochemistry.

One of the most promising applications of this compound lies in its role as a building block for more complex molecules. Its functional groups allow for further modifications, such as alkylation, acylation, and sulfonation, enabling the creation of derivatives with enhanced biological activity. Recent advancements in catalytic asymmetric synthesis have also facilitated the preparation of enantiomerically pure versions of this compound, which are crucial for studying stereochemical effects in drug interactions.

In terms of biological activity, Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate has demonstrated potent inhibitory effects on key enzymes involved in cancer progression. For instance, studies have shown that it can inhibit proteasome activity, thereby inducing apoptosis in cancer cells. Additionally, its ability to modulate neurotrophic factor signaling makes it a candidate for treating neurodegenerative diseases such as Alzheimer's disease.

Recent research has also focused on understanding the metabolism and pharmacokinetics of this compound. Studies using animal models have revealed that it exhibits favorable absorption and bioavailability profiles, which are essential for its potential use as an oral medication. However, further investigations are required to assess its long-term safety and efficacy in humans.

In conclusion, Methyl 1-amino-3-(aminomethyl)cyclobutane-1-carboxylate (CAS No: 2639408-89-0) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers in various scientific disciplines. As ongoing research continues to uncover new applications and insights into its properties, this compound is likely to play an increasingly important role in advancing therapeutic interventions.